Cas no 2098132-50-2 (2-Chloro-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)butan-1-one)

• Product Name: 2-Chloro-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)butan-1-one
• CAS No: 2098132-50-2
• MF: C₁₀H₁₈ClNO₃
• MW: 235.707822322845
• CID: 5729110
• PubChem ID: 121203889
• Update Time: 2025-05-19

2-Chloro-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2098132-50-2
• 2-chloro-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)butan-1-one
• AKOS026712141
• F1907-7798
• 1-Butanone, 2-chloro-1-(3-ethoxy-4-hydroxy-1-pyrrolidinyl)-
• 2-Chloro-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)butan-1-one

• Inchi： 1S/C10H18ClNO3/c1-3-7(11)10(14)12-5-8(13)9(6-12)15-4-2/h7-9,13H,3-6H2,1-2H3
• InChI Key： RMVYILQOHYAWIV-UHFFFAOYSA-N
• SMILES： ClC(CC)C(N1CC(C(C1)OCC)O)=O

Computed Properties

• Exact Mass: 235.0975211g/mol
• Monoisotopic Mass: 235.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 369.3±42.0 °C(Predicted)
• pka: 13.82±0.40(Predicted)

Additional information on 2-Chloro-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)butan-1-one

Compound 2098132-50-2: A Comprehensive Overview

Compound 2098132-50-2, also known as 2-Chloro-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)butan-1-one, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential uses in drug development, material science, and beyond. In this article, we delve into the details of its structure, synthesis, applications, and recent research advancements.

The molecular structure of 2-Chloro-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)butan-1-one is characterized by a pyrrolidine ring substituted with an ethoxy and hydroxyl group at positions 3 and 4, respectively. The pyrrolidine ring is further connected to a butanone moiety, which contains a chlorine atom at position 2. This arrangement imparts the compound with unique electronic and steric properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of Compound 2098132-50-2 in medicinal chemistry. Researchers have explored its role as a potential lead compound for the development of new drugs targeting various diseases. For instance, investigations into its biological activity have revealed promising results in inhibiting key enzymes associated with neurodegenerative disorders and cancer. These findings underscore the compound's potential as a scaffold for drug design.

In terms of synthesis, Compound 2098132-50-2 can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. One notable approach involves the reaction of chloroacetyl chloride with a suitably substituted pyrrolidine derivative under controlled conditions. This method not only ensures high yields but also allows for fine-tuning of the product's stereochemistry, which is crucial for its biological activity.

Another area where Compound 2098132-50-2 has shown promise is in material science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Recent research has demonstrated its utility in constructing metalloporphyrins with applications in catalysis and sensing technologies.

Moreover, the compound's stability under various reaction conditions makes it an ideal candidate for use in organic transformations. For example, it has been employed as an efficient catalyst in the synthesis of complex molecules, showcasing its versatility in different chemical environments.

Looking ahead, ongoing research into Compound 2098132-50-2 continues to uncover new insights into its properties and potential applications. Collaborative efforts between academic institutions and industry partners are paving the way for innovative uses of this compound in fields such as biotechnology and environmental chemistry.

In conclusion, Compound 2098132-50-2 stands out as a multifaceted organic compound with immense potential across diverse scientific disciplines. Its unique structure, coupled with recent advancements in its synthesis and application, positions it as a key player in modern chemical research.